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Compound of Interest

Compound Name: Cholesterol Hydrogen Phthalate

CAS No.: 6732-01-0

Cat. No.: B1581151 Get Quote

Executive Summary & Chemical Profile
Cholesterol Hydrogen Phthalate (CHP) (CAS: 84366-81-4 or related derivatives like 6732-

01-0) is frequently utilized in drug delivery formulations, liquid crystal research, and as a

lipophilic standard.[1] While the cholesterol moiety is biologically benign, the phthalate ester

component necessitates strict environmental stewardship.

Although CHP is often not classified as "Acutely Hazardous" (P-Listed) under RCRA, it must be

managed to prevent aquatic toxicity and endocrine disruption risks associated with the

phthalate class.[1] This guide mandates a "Zero-Drain" policy.
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Property Data Operational Implication

Physical State Solid (Crystalline Powder)
Dust control measures

required during transfer.[1]

Solubility
Insoluble in water; Soluble in

Chloroform, Ethanol, THF

Solvent determines waste

stream (Halogenated vs. Non-

Halogenated).[1][2]

Flash Point High (>100°C estimated)
Low flammability risk, but

combustible.

RCRA Status
Non-Listed (unless exhibiting

characteristics)

Treat as Non-Regulated

Chemical Waste (Incineration

recommended).[1]

Environmental Phthalate Ester

Potential Endocrine Disruptor;

Strictly prohibited from sewer

disposal.

Hazard Assessment & Regulatory Logic (The "Why")
The Phthalate Precaution
While specific SDS data for CHP often lists it as a mild irritant, the phthalic acid backbone

triggers environmental scrutiny. The EPA and REACH (EU) closely monitor phthalates for

bioaccumulation and aquatic toxicity.

Causality: We incinerate CHP not because it poses an immediate lethal threat to the

researcher, but to break the ester bond thermally, preventing the release of phthalic acid into

municipal water systems where it persists.

RCRA Compliance (40 CFR 261)
CHP does not carry a specific EPA Waste Code (like U088 for Diethyl Phthalate).[1] However,

under the "Cradle-to-Grave" principle:

If Pure: It is generally "Non-Hazardous Chemical Waste."
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If Contaminated: If dissolved in Chloroform, the mixture becomes a D022 (Chloroform)

hazardous waste.

Self-Validating Step: Always assume the mixture adopts the hazards of the most toxic

solvent present.

Operational Disposal Protocols (The "How")
Scenario A: Disposal of Solid CHP (Powder/Crystals)
Use this workflow for expired reagents, spill cleanup residues, or excess weighing powder.[1]

Containment: Transfer solid waste into a wide-mouth High-Density Polyethylene (HDPE) jar.

Why HDPE? It is resistant to chemical leaching and impact.

Labeling: Affix a hazardous waste tag.

Constituents: "Cholesterol Hydrogen Phthalate (Solid)."

Hazard Checkbox: Select "Toxic" (due to environmental toxicity) or "Non-Regulated"

depending on local site permit. Recommendation: Tag as "Non-Regulated Chemical

Waste" for Incineration.

Segregation: Do not mix with strong oxidizers (e.g., perchlorates) in the solid waste bin to

prevent exothermic reactions.

Scenario B: Disposal of Liquid CHP (Solutions)
Use this workflow for mother liquors, reaction mixtures, or HPLC waste.[1]

CRITICAL DECISION: You must identify the solvent carrier.

Pathway 1: Non-Halogenated Solvents (Ethanol, Methanol, DMSO)[1]

Container: Black or White Carboy (Site dependent).

Label: "Non-Halogenated Organic Waste."[3][4]
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Code: D001 (Ignitable) if solvent flashpoint <60°C.

Pathway 2: Halogenated Solvents (Chloroform, Dichloromethane)[1]

Container: Yellow or Red Carboy (Site dependent).

Label: "Halogenated Organic Waste."[3][4]

Code: D022 (Chloroform) or F002 (Spent Halogenated Solvents).[1]

Reasoning: Halogenated waste is significantly more expensive to dispose of (requires

higher temperature incineration/scrubbing). Never dilute halogenated waste with non-

halogenated solvents to "save money"—this cross-contaminates the bulk volume.

Visualized Workflows
Disposal Decision Matrix
This logic gate ensures the material ends up in the correct regulatory stream.
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Caption: Figure 1. Decision matrix for segregating Cholesterol Hydrogen Phthalate waste

based on physical state and solvent carrier.

Cradle-to-Grave Lifecycle
Understanding the downstream path validates the need for segregation.[1]
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Caption: Figure 2. The Chain of Custody for chemical waste.[3] "TSDF" stands for Treatment,

Storage, and Disposal Facility.[1]

Emergency Procedures (Spill Response)
In the event of a spill of solid CHP:

PPE: Wear Nitrile gloves, safety glasses, and a lab coat. Respiratory protection (N95) is

recommended if dust is visible.

Containment: Do not dry sweep if dust generation is high. Use a wet wipe or damp paper

towel to capture the powder.

Cleanup: Place all contaminated wipes into the Solid Chemical Waste bin (Scenario A).

Verification: Wipe the area with ethanol to ensure no sticky residue (cholesterol esters can

be tacky) remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1581151?utm_src=pdf-body-img
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hydrogen-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://www.epa.gov/rcra
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://www.osha.gov/hazcom
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://www.benchchem.com/product/b1581151?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cholesteryl hydrogen phthalate | C35H50O4 | CID 111235 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. hazardouswasteexperts.com [hazardouswasteexperts.com]

3. mn.uio.no [mn.uio.no]

4. bucknell.edu [bucknell.edu]

To cite this document: BenchChem. [Operational Guide: Safe Disposal and Management of
Cholesterol Hydrogen Phthalate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581151#cholesterol-hydrogen-phthalate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesterol-Hydrogen-Phthalate
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/hazardous-waste-guide.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1581151#cholesterol-hydrogen-phthalate-proper-disposal-procedures
https://www.benchchem.com/product/b1581151#cholesterol-hydrogen-phthalate-proper-disposal-procedures
https://www.benchchem.com/product/b1581151#cholesterol-hydrogen-phthalate-proper-disposal-procedures
https://www.benchchem.com/product/b1581151#cholesterol-hydrogen-phthalate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581151?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

